Cas no 637-95-6 (2-(dimethylamino)ethane-1-sulfonic acid)

2-(Dimethylamino)ethane-1-sulfonic acid is a zwitterionic sulfonic acid buffer with a pKa of approximately 7.5, making it particularly effective for biological and biochemical applications within neutral pH ranges. Its high water solubility and minimal interference with enzymatic or cellular processes render it suitable for use in electrophoresis, chromatography, and protein stabilization. The compound exhibits excellent buffering capacity and stability across a broad temperature range, ensuring reliable performance in diverse experimental conditions. Additionally, its low metal ion binding affinity reduces the risk of unwanted interactions in metal-sensitive systems. These properties make it a valuable tool for maintaining precise pH control in life science research and industrial applications.
2-(dimethylamino)ethane-1-sulfonic acid structure
637-95-6 structure
Product Name:2-(dimethylamino)ethane-1-sulfonic acid
CAS No:637-95-6
MF:C4H11NO3S
MW:153.200040102005
MDL:MFCD22495171
CID:960871
PubChem ID:237042
Update Time:2025-05-19

2-(dimethylamino)ethane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Dimethylamino)ethanesulfonic acid
    • 2-dimethylaminoethanesulfonic acid
    • AC1L5XXW
    • AC1Q6X95
    • AR-1C9099
    • CTK2F5426
    • NSC40252
    • NSC-40252
    •  
    • 2-(dimethylamino)ethane-1-sulfonic acid
    • AB76836
    • DTXSID10213104
    • 246F27G7TG
    • n,n-dimethyltaurine
    • Ethanesulfonic acid, 2-(dimethylamino)-
    • NS-01183
    • Taurine, N,N-dimethyl-
    • EN300-302533
    • MFCD22495171
    • NSC 40252
    • ASZ
    • AKOS027425168
    • 2-(Dimethylamino)ethanesulfonicacid
    • UNII-246F27G7TG
    • 637-95-6
    • Q27458028
    • MDL: MFCD22495171
    • Inchi: 1S/C4H11NO3S/c1-5(2)3-4-9(6,7)8/h3-4H2,1-2H3,(H,6,7,8)
    • InChI Key: CFAFEJHONLMPQY-UHFFFAOYSA-N
    • SMILES: CN(CCS(=O)(=O)O)C

Computed Properties

  • Exact Mass: 153.04603
  • Monoisotopic Mass: 153.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66A^2
  • XLogP3: -3.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.272
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.489
  • PSA: 57.61

2-(dimethylamino)ethane-1-sulfonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-302533-1g
2-(dimethylamino)ethane-1-sulfonic acid
637-95-6 95%
1g
$260.0 2023-09-06
Enamine
EN300-302533-5g
2-(dimethylamino)ethane-1-sulfonic acid
637-95-6 95%
5g
$768.0 2023-09-06
Enamine
EN300-302533-10g
2-(dimethylamino)ethane-1-sulfonic acid
637-95-6 95%
10g
$1402.0 2023-09-06
Ambeed
A698628-1g
2-(Dimethylamino)ethanesulfonic acid
637-95-6 97%
1g
$412.0 2025-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD562327-1g
2-(Dimethylamino)ethanesulfonic acid
637-95-6 97%
1g
¥2828.0 2024-04-18
Enamine
EN300-302533-0.05g
2-(dimethylamino)ethane-1-sulfonic acid
637-95-6 95%
0.05g
$61.0 2023-09-06
Enamine
EN300-302533-0.1g
2-(dimethylamino)ethane-1-sulfonic acid
637-95-6 95%
0.1g
$90.0 2023-09-06
Enamine
EN300-302533-0.25g
2-(dimethylamino)ethane-1-sulfonic acid
637-95-6 95%
0.25g
$129.0 2023-09-06
Enamine
EN300-302533-0.5g
2-(dimethylamino)ethane-1-sulfonic acid
637-95-6 95%
0.5g
$203.0 2023-09-06
Enamine
EN300-302533-1.0g
2-(dimethylamino)ethane-1-sulfonic acid
637-95-6 95%
1g
$0.0 2023-06-07

2-(dimethylamino)ethane-1-sulfonic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:637-95-6)2-(dimethylamino)ethane-1-sulfonic acid
Order Number:A1206259
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):371.0
Email:sales@amadischem.com

Additional information on 2-(dimethylamino)ethane-1-sulfonic acid

Comprehensive Overview of 2-(Dimethylamino)ethane-1-sulfonic acid (CAS No. 637-95-6)

2-(Dimethylamino)ethane-1-sulfonic acid (CAS No. 637-95-6), often abbreviated as DMES, is a versatile organic compound widely utilized in biochemical and pharmaceutical research. This zwitterionic buffer is renowned for its excellent buffering capacity in the physiological pH range, making it indispensable in cell culture media, enzyme studies, and electrophoresis applications. Researchers frequently search for "DMES buffer applications" or "637-95-6 solubility" to understand its practical uses and physicochemical properties.

The compound's unique structure, featuring a sulfonic acid group and a tertiary amine, contributes to its high water solubility and stability under various experimental conditions. Recent trends show growing interest in "alternative biological buffers" as scientists seek replacements for traditional buffers like Tris or HEPES. 2-(Dimethylamino)ethane-1-sulfonic acid has emerged as a promising candidate due to its minimal metal ion interference and compatibility with sensitive biological systems. Its CAS No. 637-95-6 is frequently queried in patent databases, reflecting its importance in biotechnological innovations.

In molecular biology, DMES (CAS No. 637-95-6) is particularly valuable for maintaining pH stability during nucleic acid purification procedures. Online discussions often center around "best buffers for RNA extraction" or "pH-stable sulfonic acid derivatives," where this compound demonstrates superior performance compared to conventional options. Its low UV absorbance makes it ideal for spectrophotometric analyses, addressing another common search query: "low-UV-interference buffers."

The synthesis of 2-(dimethylamino)ethane-1-sulfonic acid involves carefully controlled reactions between ethylene oxide and dimethylamine, followed by sulfonation. This process yields a high-purity product with consistent lot-to-lot reproducibility, crucial for experimental reliability. Analytical chemists frequently investigate "CAS 637-95-6 purity standards" or "DMES HPLC methods" to ensure quality control in their workflows.

Recent advancements in bioconjugation techniques have highlighted DMES's role as a stabilizing agent in antibody-drug conjugates (ADCs). This application aligns with the booming interest in "next-generation biotherapeutics" and "improved drug linker stability." The compound's ability to prevent aggregation while maintaining biological activity has made it a subject of numerous recent publications and conference presentations.

From an industrial perspective, 2-(dimethylamino)ethane-1-sulfonic acid (CAS No. 637-95-6) finds applications in specialty chemical formulations where pH control is critical. Manufacturers often search for "industrial uses of zwitterionic buffers" or "637-95-6 technical specifications" when developing new products. Its thermal stability and non-corrosive nature make it suitable for various process chemistry applications.

Environmental considerations have brought attention to DMES's biodegradability profile, with many researchers examining "eco-friendly buffer alternatives." Unlike some traditional buffers that persist in aquatic systems, 2-(dimethylamino)ethane-1-sulfonic acid shows favorable environmental degradation characteristics, addressing growing concerns about laboratory sustainability practices.

In diagnostic applications, the compound's consistent performance has made it valuable for calibrating medical analyzers and maintaining reagent stability. Clinical researchers often explore "clinical chemistry buffer systems" or "diagnostic reagent stabilizers" where CAS No. 637-95-6 frequently appears as a key component in optimized formulations.

The future research directions for 2-(dimethylamino)ethane-1-sulfonic acid include exploring its potential in novel drug delivery systems and as a cryoprotectant in biopreservation. These emerging applications respond to frequent queries about "innovative uses of sulfonic acid buffers" and "CAS 637-95-6 in biostorage," indicating the compound's expanding role in cutting-edge scientific developments.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:637-95-6)2-(dimethylamino)ethane-1-sulfonic acid
A1206259
Purity:99%
Quantity:1g
Price ($):371.0
Email